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Compound of Interest

Compound Name: 1-Boc-3-Chloroacetylindole

CAS No.: 916818-18-3

Cat. No.: B1372495

Get Quote

Document ID: TS-SDS-916818-18-3 | Version: 2.0 | Status: Active Target Audience: Medicinal

Chemists, Process Safety Engineers, HSE Officers

Executive Summary
This guide functions beyond a standard Safety Data Sheet (SDS). It is a technical whitepaper

designed for researchers utilizing 1-Boc-3-chloroacetylindole (CAS: 916818-18-3). This

compound is not merely a reagent; it is a reactive electrophilic intermediate containing an

-haloketone motif.

While the tert-butoxycarbonyl (Boc) group provides stability to the indole nitrogen, the

chloroacetyl moiety at the C3 position renders this molecule a potent alkylating agent. It

possesses high reactivity toward biological nucleophiles (cysteine thiols, DNA nitrogens),

necessitating containment strategies equivalent to high-potency active pharmaceutical

ingredients (HPAPIs) until diluted or reacted.
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Scientific Integrity Note: The stability of this compound is kinetically determined. The electron-

withdrawing nature of the Boc group slightly reduces the electron density of the indole ring, but

the

-chloroketone remains highly susceptible to nucleophilic attack and hydrolysis.

Chemical Identity Table
Parameter Data

Chemical Name tert-butyl 3-(2-chloroacetyl)indole-1-carboxylate

CAS Number 916818-18-3

Molecular Formula

Molecular Weight 293.75 g/mol

Physical State Solid (Powder/Crystalline)

Color White to Off-white / Pale Yellow

Solubility
Soluble in DCM, DMSO, DMF; Insoluble in

water (hydrolyzes)

Melting Point 125–130 °C (Decomposes)

Purity Marker
1H-NMR (Absence of broad singlet at ~4.0-5.0

ppm indicates hydrolysis)

Structural Visualization
The following diagram illustrates the core connectivity and the "warhead" (reactive site)

responsible for its pharmacological utility and safety hazards.
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Reactivity Profile
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Figure 1: Structural decomposition highlighting the reactive chloroacetyl "warhead" responsible

for toxicity.[1][2]

Part 2: Hazard Characterization & Toxicology
The Mechanism of Toxicity (The "Why")
Standard SDSs list hazards; this section explains the causality. 1-Boc-3-chloroacetylindole
acts as a direct-acting alkylator.

Electrophilicity: The carbonyl adjacent to the chlorine creates a highly electrophilic methylene

carbon (

).

Biological Target: Upon contact with skin or mucous membranes, this carbon undergoes an

reaction with nucleophilic residues (primarily Thiol groups on proteins).

Consequence: This irreversible covalent bonding triggers an immune response

(sensitization) and cell death (necrosis/chemical burn).

GHS Classification & Risk Assessment
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Hazard Class Category Hazard Statement Mechanism

Skin

Corrosion/Irritation
Cat 2

H315: Causes skin

irritation

Alkylation of

keratinocytes

Eye Damage/Irritation Cat 2A
H319: Causes serious

eye irritation

Corrosive to corneal

epithelium

STOT - Single

Exposure
Cat 3

H335: May cause

respiratory irritation

Mucosal alkylation

(Lachrymator)

Sensitization Watchlist
Potential Skin

Sensitizer

Hapten formation via

protein binding

Toxicological Pathway Diagram
This self-validating logic flow demonstrates why "washing with water" alone is insufficient for

decontamination.

Exposure (Skin/Inhalation)

SN2 Attack on Biological Nucleophiles
(Cysteine-SH / DNA-N)

Rapid Kinetics
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Figure 2: Toxicological mechanism. The rapid SN2 reaction necessitates barrier protection

rather than reliance on post-exposure washing.

Part 3: Strategic Handling & Storage Protocols
Engineering Controls

Primary Barrier: All handling of the solid powder must occur within a Chemical Fume Hood or

Powder Containment Enclosure.

Airflow: Maintain face velocity > 0.5 m/s.

Static Control: Use an anti-static gun or ionizer bar during weighing, as static discharge can

disperse the fine powder, increasing inhalation risk.

Personal Protective Equipment (PPE) Matrix
Gloves:Double-gloving is mandatory.

Inner Layer: Nitrile (4 mil).

Outer Layer: Nitrile (minimum 5 mil) or Neoprene.

Rationale:

-haloketones can permeate thin latex/nitrile rapidly. The air gap between gloves provides a
breakthrough buffer.

Respiratory: If working outside a hood (not recommended), use a full-face respirator with

P100 (HEPA) + Organic Vapor cartridges. The organic vapor cartridge captures the

lachrymatory vapors, while P100 stops the dust.

Storage Integrity
Temperature: Store at 2–8 °C (Refrigerated). Long-term storage at -20 °C is preferred to

prevent de-Boc degradation.

Atmosphere: Store under Argon or Nitrogen.
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Segregation: Keep away from strong bases (causes polymerization) and amines (causes

rapid exothermic reaction).

Part 4: Emergency Response & Waste Management
Decontamination (The "Quench" Protocol)
Unlike standard spills where "absorb and sweep" is cited, this compound requires chemical

deactivation to ensure safety.

Spill Cleanup Algorithm:

Isolate: Evacuate the immediate area.

PPE: Don full PPE (Double gloves, goggles, lab coat).

Cover: Gently cover the powder with a paper towel to prevent dust.

Quench: Wet the towel with a 10% aqueous solution of Sodium Thiosulfate or a dilute

Ammonium Hydroxide solution.

Chemistry: The thiosulfate or ammonia acts as a sacrificial nucleophile, reacting with the

chloroacetyl group to form a non-toxic water-soluble adduct.

Wait: Allow 15 minutes for the reaction to complete.

Disposal: Wipe up and dispose of as hazardous chemical waste.

Handling Workflow Diagram
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Figure 3: Lifecycle management of 1-Boc-3-chloroacetylindole from receipt to disposal.[3]
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Part 5: Synthesis & Application Context
Why use this reagent? In drug discovery, 1-Boc-3-chloroacetylindole is a critical intermediate

for synthesizing indole-based peptidomimetics and kinase inhibitors. The chloroacetyl group

serves as a linker that can be displaced by amines, thiols, or alcohols to build complex

heterocyclic libraries.

Reaction Monitoring:

TLC: Use 20% Ethyl Acetate in Hexanes. The product usually stains with UV and Vanillin

(Indole characteristic).

LCMS: Monitor for the mass [M+H]+ = 294. Note that in acidic LCMS buffers, the Boc group

may cleave, showing a mass of 194 (3-chloroacetylindole).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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